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Compound of Interest

Compound Name: TW-37

Cat. No.: B1683861

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TW-37, a small-
molecule inhibitor of Bcl-2 and Mcl-1, in neuroblastoma research. Detailed protocols for key in
vitro and in vivo experiments are provided to facilitate the investigation of TW-37's therapeutic
potential.

Introduction

Neuroblastoma, a pediatric cancer of the sympathetic nervous system, remains a clinical
challenge, particularly in high-risk, N-Myc amplified cases.[1][2] The evasion of apoptosis is a
key mechanism of tumor survival and drug resistance. The Bcl-2 family of proteins, which
includes both pro-apoptotic and anti-apoptotic members, are central regulators of this process.
[3][4] In many neuroblastoma cell lines, the overexpression of anti-apoptotic proteins Bcl-2 and
Mcl-1 is a key survival mechanism.[1][2]

TW-37 is a novel, nonpeptidic small-molecule that acts as a dual inhibitor of Bcl-2 and Mcl-1.[1]
[2] By binding to the BH3-binding groove of these anti-apoptotic proteins, TW-37 prevents their
interaction with pro-apoptotic proteins like Bax and Bak, thereby unleashing the apoptotic
cascade.[4] Preclinical studies have demonstrated the potent single-agent cytotoxicity of TW-
37 in neuroblastoma cell lines, particularly those with N-Myc amplification, and have shown its
efficacy in reducing tumor growth in vivo.[1][2]
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Data Presentation
In Vitro Efficacy of TW-37 in Neuroblastoma Cell Lines

The half-maximal inhibitory concentration (IC50) of TW-37 has been determined in various
human neuroblastoma cell lines after 72 hours of treatment. The results highlight a greater
sensitivity in cell lines with N-Myc amplification.[1][2]

Cell Line N-Myc Amplification IC50 (pM)
Kelly Yes 0.22[1][2]
IMR-5 Yes 0.28[1][2]
SKNAS No 0.83[1][2]
SY5Y No 0.96[1][2]

Signaling Pathway

The mechanism of action of TW-37 involves the inhibition of the anti-apoptotic proteins Bcl-2
and Mcl-1, leading to the activation of the intrinsic apoptotic pathway.
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MTT Assay Workflow
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Neuroblastoma Xenograft Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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